Cas no 22333-58-0 (9-Hydroxy-alpha-lapachone)

• Product Name: 9-Hydroxy-alpha-lapachone
• CAS No: 22333-58-0
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 836700
• PubChem ID: 5320006
• Update Time: 2025-11-01

9-Hydroxy-alpha-lapachone Chemical and Physical Properties

Names and Identifiers

• 9-Hydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo[g]chromene-5,10-dione
• 9-Hydroxy-alpha-lapachone
• 9-hydroxy-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione
• 9-HYDROXY-ALPHALAPACHONE
• 3,4-dihydro-9-hydroxy-2,2-dimethyl-2H-benzo[g]chromene-5,10
• 3,4-dihydro-9-hydroxy-2,2-dimethyl-2H-benzo[g]chromene-5,10-dione
• AC1NSYY3
• AK-88872
• CHEMBL2036874
• Dihydro-α-caryopterone
• [ "Dihydro-α-caryopterone" ]
• -Dihydrocaryopterone
• CS-0023320
• 22333-58-0
• alpha-Dihydrocaryopterone
• 9-hydroxy-2, 2-dimethyl-3, 4-dihydrobenzo[g]chromene-5, 10-dione
• A-lapachone
• 9-Hydroxy--lapachone
• AKOS015999032
• FS-9611
• B0005-189981
• DTXSID70415768
• 9-Hydroxy-
• 3,4-Dihydro-9-hydroxy-2,2-dimethyl-2H-naphtho[2,3-b]pyran-5,10-dione; 9-Hydroxy-alpha-lapachone
• HY-N2794
• 3,4-Dihydro-9-hydroxy-2,2-dimethyl-2H-naphtho[2,3-b]pyran-5,10-dione; 9-Hydroxy--lapachone
• DA-70403
• 9-HYDROXY-2,2-DIMETHYL-3H,4H-NAPHTHO[2,3-B]PYRAN-5,10-DIONE

• Inchi： 1S/C15H14O4/c1-15(2)7-6-9-12(17)8-4-3-5-10(16)11(8)13(18)14(9)19-15/h3-5,16H,6-7H2,1-2H3
• InChI Key： MYROJYNCTNKRCD-UHFFFAOYSA-N
• SMILES： O1C2C(C3C(=CC=CC=3C(C=2CCC1(C)C)=O)O)=O

Computed Properties

• Exact Mass: 258.08900
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 436.4±45.0 °C at 760 mmHg
• Flash Point: 166.4±22.2 °C
• PSA: 63.60000
• LogP: 2.61430
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

9-Hydroxy-alpha-lapachone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 9-Hydroxy-alpha-lapachone

Comprehensive Overview of 9-Hydroxy-alpha-lapachone (CAS No. 22333-58-0): Properties, Applications, and Research Insights

9-Hydroxy-alpha-lapachone (CAS No. 22333-58-0) is a naturally occurring quinone derivative with significant biological and pharmacological potential. Structurally related to alpha-lapachone, this compound has garnered attention for its unique mechanisms of action, particularly in modulating cellular redox processes. Researchers are increasingly exploring its applications in areas such as oxidative stress management, cellular energy regulation, and targeted therapeutic interventions. The growing interest in natural product derivatives for health applications has positioned 9-Hydroxy-alpha-lapachone as a compound of high relevance in contemporary biomedical studies.

The molecular structure of 9-Hydroxy-alpha-lapachone features a hydroxyl group at the 9-position, which enhances its solubility and bioavailability compared to other lapachone analogs. This modification is critical for its bioactivity, as it influences interactions with enzymes like NAD(P)H:quinone oxidoreductase 1 (NQO1), a key player in cellular detoxification pathways. Recent studies highlight its potential to modulate reactive oxygen species (ROS) levels, making it a candidate for research in age-related diseases and metabolic disorders. Users searching for "natural antioxidants" or "NQO1 activators" will find this compound particularly relevant due to its dual role in redox balance and enzyme activation.

In the context of current health trends, 9-Hydroxy-alpha-lapachone aligns with the rising demand for plant-based bioactive compounds. Its origin from the Tabebuia tree (commonly known as lapacho or pau d'arco) connects it to traditional medicine, a topic frequently searched in conjunction with "herbal supplements" and "natural therapeutics." Modern applications extend to cosmeceuticals, where its antioxidant properties are explored for skin health and anti-aging formulations. This versatility addresses common user queries such as "natural alternatives to synthetic antioxidants" and "botanical compounds for skin care."

From a technical perspective, 9-Hydroxy-alpha-lapachone exhibits a distinct UV-visible absorption spectrum, peaking at ~260 nm and ~340 nm, which is valuable for analytical identification. Its stability under physiological conditions and pH-dependent reactivity are frequently discussed in forums focusing on compound characterization. Researchers investigating "quinone stability" or "redox cycling compounds" often cite this molecule as a reference due to its well-documented electrochemical properties. These attributes make it a model compound for studies on electron transfer mechanisms in biological systems.

Ongoing preclinical research suggests that 9-Hydroxy-alpha-lapachone may influence mitochondrial function, a hotspot topic linked to searches for "energy metabolism boosters" and "mitochondrial support supplements." While not yet approved for clinical use, its ability to selectively target cells with elevated NQO1 expression (common in certain pathological conditions) has spurred interest in precision medicine approaches. This aligns with the broader trend toward personalized therapeutics, a dominant theme in current biomedical literature and public health discussions.

In summary, 9-Hydroxy-alpha-lapachone (CAS No. 22333-58-0) represents a multifaceted compound bridging traditional knowledge and cutting-edge science. Its intersections with antioxidant research, enzyme modulation, and natural product development make it a compelling subject for both academic and industry stakeholders. As interest in sustainable biomolecules grows, this compound’s profile will likely expand, addressing evolving user queries about eco-friendly bioactive agents and next-generation nutraceuticals.